4-(Bromomethyl)-5-methyl-1,3-dioxol-2-one
Cat. No. B1278196
M. Wt: 193 g/mol
InChI Key: GWFALVUXAGYMHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:9][N:10]1[C:11](=[O:12])[CH2:13][CH2:14][C:15]1=[O:16].[C:17]([Cl:18])([Cl:19])([Cl:20])[Cl:21].[CH3:1][c:2]1[o:3][c:4](=[O:8])[o:5][c:6]1[CH3:7]>>[CH2:1]([c:2]1[o:3][c:4](=[O:8])[o:5][c:6]1[CH3:7])[Br:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCC(=O)N1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClC(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1oc(=O)oc1C
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1oc(=O)oc1CBr
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
